N-(4-chlorophenyl)-2-((5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[5-(3,4-dichlorophenyl)-2,2-dimethylimidazol-4-yl]sulfanylacetamide
• InChI: InChI=1S/C19H16Cl3N3OS/c1-19(2)24-17(11-3-8-14(21)15(22)9-11)18(25-19)27-10-16(26)23-13-6-4-12(20)5-7-13/h3-9H,10H2,1-2H3,(H,23,26)
• InChI Key: FNJIJGMKYXBNGT-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=C(C(=N1)SCC(=O)NC2=CC=C(C=C2)Cl)C3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C19H16Cl3N3OS
• Molecular Weight: 440.8 g/mol
• CAS No.: 899914-57-9

Description

N-(4-chlorophenyl)-2-((5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H16Cl3N3OS and its molecular weight is 440.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

A Novel Synthetic Route to Derivatives : A study by Iftikhar et al. (2019) demonstrated a novel five-step synthetic route to 1,3,4-oxadiazole derivatives with potent α-glucosidase inhibitory potential. The research outlined the synthesis of N-aryl/aralkyl derivatives through successive conversions, highlighting the compound's structural determination and its promising inhibitory potential against α-glucosidase, suggesting its potential as a drug lead (Iftikhar et al., 2019).

Crystallographic Analysis : Another study focused on the crystallographic analysis of 2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, revealing how molecular structures are linked via intermolecular interactions, forming chains in a zigzag manner along the b-axis. This study highlights the importance of structural analysis in understanding the interactions and potential applications of such compounds (Saravanan et al., 2016).

Biological Activities and Applications

Inhibitory Potentials and Anticancer Activities : Research has also explored the inhibitory potentials and anticancer activities of derivatives. For example, compounds synthesized by Duran and Canbaz (2013) were evaluated for their acidity constants and potential biological activities, indicating the diverse scientific applications of these derivatives (Duran & Canbaz, 2013).

Anticancer Activities : Another notable study by Duran and Demirayak (2012) synthesized acetamide derivatives and tested them against various human tumor cell lines, finding that some compounds exhibited reasonable anticancer activity. This work underscores the therapeutic potential of such derivatives in cancer research (Duran & Demirayak, 2012).